3-{2-[4-(tert-Butyl)phenoxy]ethyl}piperidine hydrochloride

• IUPAC Name: 3-[2-(4-tert-butylphenoxy)ethyl]piperidine;hydrochloride
• InChI: InChI=1S/C17H27NO.ClH/c1-17(2,3)15-6-8-16(9-7-15)19-12-10-14-5-4-11-18-13-14;/h6-9,14,18H,4-5,10-13H2,1-3H3;1H
• InChI Key: IWZGVYAIJATWSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCCC2CCCNC2.Cl
• Molecular Formula: C17H28ClNO
• Molecular Weight: 297.9 g/mol
• CAS No.: 1220020-29-0

Description

3-{2-[4-(tert-Butyl)phenoxy]ethyl}piperidine hydrochloride is a chemical compound with the molecular formula C17H28ClNO. It is used in proteomics research.

Synthesis Analysis

The synthesis of piperidine derivatives, including this compound, is a topic of ongoing research. Piperidine-containing compounds are important synthetic medicinal blocks for drug construction.

Molecular Structure Analysis

The InChI code for this compound is 1S/C17H27NO.ClH/c1-17(2,3)15-4-6-16(7-5-15)19-13-10-14-8-11-18-12-9-14;/h4-7,14,18H,8-13H2,1-3H3;1H. The molecular weight is 297.87.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not fully detailed in the available literature. Its molecular weight is 297.87, and its InChI code is 1S/C17H27NO.ClH/c1-17(2,3)15-4-6-16(7-5-15)19-13-10-14-8-11-18-12-9-14;/h4-7,14,18H,8-13H2,1-3H3;1H.

Scientific Research Applications

Synthesis of Vandetanib

One of the key scientific applications of compounds related to 3-{2-[4-(tert-Butyl)phenoxy]ethyl}piperidine hydrochloride involves the synthesis of pharmaceuticals such as Vandetanib. A study summarized the synthetic routes of Vandetanib, highlighting the use of tert-butyl-related compounds in its industrial production. This process involves multiple steps including substitution, deprotection, methylation, nitration, reduction, cyclization, and chlorination, ultimately leading to the production of Vandetanib with favorable yields and commercial value (W. Mi, 2015).

Biodegradation of Ethers

Research on the biodegradation and fate of ethyl tert-butyl ether (ETBE) in soil and groundwater provides insight into the environmental behavior of tert-butyl compounds. Microorganisms capable of degrading ETBE, which shares structural similarities with this compound, can use it as a carbon and energy source or degrade it via cometabolism. This process involves several enzymatic steps leading to the formation of various intermediates. Understanding the biodegradation pathways of such compounds is crucial for assessing their environmental impact and for developing bioremediation strategies (S. Thornton et al., 2020).

Environmental Persistence and Toxicity of Phenolic Antioxidants

The environmental occurrence, human exposure, and toxicity of synthetic phenolic antioxidants (SPAs), including compounds with tert-butyl groups, have been extensively studied. These compounds are found in various environmental matrices and have been detected in humans. Studies highlight the need for investigating the contamination and environmental behaviors of novel SPAs and their potential health impacts. This research underscores the importance of developing SPAs with low toxicity and environmental persistence, relevant to the study of this compound and similar compounds (Runzeng Liu & S. Mabury, 2020).

Mechanism of Action

The mechanism of action of 3-{2-[4-(tert-Butyl)phenoxy]ethyl}piperidine hydrochloride is not specified in the available literature. It is used in proteomics research, which suggests it may interact with proteins in some way.

Safety and Hazards

The safety information available indicates that 3-{2-[4-(tert-Butyl)phenoxy]ethyl}piperidine hydrochloride may be an irritant. For more detailed safety and hazard information, refer to the Material Safety Data Sheet (MSDS).